Cas no 1393531-54-8 (Methyl 4-fluoro-6-formylpyridine-2-carboxylate)

• Product Name: Methyl 4-fluoro-6-formylpyridine-2-carboxylate
• CAS No: 1393531-54-8
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• MDL: MFCD22545010
• CID: 5607524
• PubChem ID: 72215441
• Update Time: 2025-05-19

Methyl 4-fluoro-6-formylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-FLUORO-6-FORMYLPYRIDINE-2-CARBOXYLATE
• EN300-8249400
• 1393531-54-8
• AB78999
• Methyl 4-fluoro-6-formylpyridine-2-carboxylate

• MDL： MFCD22545010
• Inchi： 1S/C8H6FNO3/c1-13-8(12)7-3-5(9)2-6(4-11)10-7/h2-4H,1H3
• InChI Key： IFCCKGXDWNDWAG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)N=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.3Ų

Additional information on Methyl 4-fluoro-6-formylpyridine-2-carboxylate

Comprehensive Overview of Methyl 4-fluoro-6-formylpyridine-2-carboxylate (CAS No. 1393531-54-8)

Methyl 4-fluoro-6-formylpyridine-2-carboxylate (CAS No. 1393531-54-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its fluoro and formyl substituents make it particularly valuable for designing targeted bioactive compounds, aligning with the growing demand for precision in drug discovery and sustainable agrochemical solutions.

In recent years, the search for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. Researchers and industries are increasingly exploring compounds like Methyl 4-fluoro-6-formylpyridine-2-carboxylate to develop next-generation therapeutics and agrochemicals. The CAS No. 1393531-54-8 is frequently queried in scientific databases, reflecting its relevance in cutting-edge applications such as kinase inhibitor design and catalytic transformations. This compound’s role in green chemistry initiatives also aligns with global trends toward environmentally friendly synthesis methods.

The structural features of Methyl 4-fluoro-6-formylpyridine-2-carboxylate enable diverse reactivity, making it a cornerstone in heterocyclic chemistry. Its formyl group allows for further functionalization via condensation or reduction reactions, while the fluoro substituent enhances electronic properties critical for binding interactions in biological systems. These attributes are particularly relevant to researchers investigating AI-driven drug discovery, where computational models prioritize fluorinated scaffolds for their optimal pharmacokinetic profiles.

From an industrial perspective, the scalability of Methyl 4-fluoro-6-formylpyridine-2-carboxylate synthesis is a key focus. Innovations in continuous flow chemistry and biocatalysis have been applied to its production, addressing the need for cost-effective and sustainable manufacturing processes. The compound’s compatibility with high-throughput screening platforms further underscores its utility in modern drug development pipelines, where efficiency and reproducibility are paramount.

Beyond pharmaceuticals, CAS No. 1393531-54-8 has potential applications in advanced materials, such as liquid crystals and organic semiconductors. Its ability to modulate electronic properties through strategic derivatization makes it a candidate for optoelectronic devices, a field experiencing rapid growth due to demands for flexible electronics and energy-efficient technologies. This dual applicability in life sciences and materials science positions the compound as a multidisciplinary asset.

Quality control and analytical characterization of Methyl 4-fluoro-6-formylpyridine-2-carboxylate are critical for ensuring its performance in end-use applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols align with regulatory standards, particularly in pharmaceutical contexts where impurity profiling is essential for compliance with ICH guidelines.

In summary, Methyl 4-fluoro-6-formylpyridine-2-carboxylate (CAS No. 1393531-54-8) represents a convergence of innovation across multiple scientific disciplines. Its strategic importance in drug design, agrochemical development, and materials science reflects broader industry trends toward functionalized heterocycles and sustainable synthesis. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.